Cas no 94-60-0 (Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) structure
94-60-0 structure
Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester)
94-60-0
C10H16O4
200.231643676758
MFCD00001460
34753
87566182

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Properties

Names and Identifiers

    • Dimethyl cyclohexane-1,4-dicarboxylate
    • DMTP
    • Dimethyl 1,4-Cyclohexanedicarboxylate (cis- and trans- mixture)
    • Dimethyl 1,4-cyclohexanedicarboxylate
    • 1,4-Cyclohexanedicarboxylic acid dimethyl ester
    • 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester
    • 1,4-Cyclohexanedicarboxylic Dimethyl Ester
    • Dimethyl Cyclohexane-​1,​4-​dicarboxylate (1,4-Cyclohexanedicarboxylic Dimethyl Ester)
    • Dimethyl-1,4-cyclohexanedicarboxylate
    • 1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester (cis- and trans- mixture)
    • DIMETHYL TRANS-1,4-CYCLOHEXANEDICARBOXYLATE
    • cis-Dimethyl cyclohexane-1,4-dicarboxylate
    • (1r,4r)-dimethyl cyclohexane-1,4-dicarboxylate
    • DIMETHYL HEXAHYDROTEREPHTHALATE
    • 1,4-Cyclohexanedicarboxylic acid, dimethyl ester
    • Dimethyl trans-cyclohexane-1,4-dicarboxylate
    • trans-Dimethyl cyclohexane-1,4-dicarboxylate
    • 1,4-Cyclohexanedicarboxylic acid, dimethyl ester, trans-
    • C
    • 1,4-Cyclohexanedicarboxylic acid, dimethyl ester (6CI, 7CI, 8CI, 9CI)
    • 1,4-Dimethyl cyclohexane-1,4-dicarboxylate
    • UNII-YS87MDS0ZV
    • NCGC00258031-01
    • DTXCID10196544
    • 1,4-dimethyl (1s,4s)-cyclohexane-1,4-dicarboxylate
    • SCHEMBL74396
    • 94-60-0
    • SY013155
    • MFCD00216473
    • AI3-28580
    • BCP26700
    • 1,4-dimethyl cyclohexane-1,4-dicarboxylate
    • Dimethyltrans-1,4-cyclohexanedicarboxylate
    • SCHEMBL2948892
    • DB-031978
    • HMS552C09
    • 1,4 dimethyl cyclohexane dicarboxylate
    • DS-5422
    • NS00005115
    • CS-0049615
    • D3723
    • SC5069
    • Dimethyl trans-cyclohexane-1,4-dicarboxylate, 99%
    • HSDB 5284
    • J-019410
    • AKOS015850869
    • (1s,4s)-dimethyl cyclohexane-1,4-dicarboxylate
    • CIS-1,4-DIMETHYL CYCLOHEXANEDICARBOXYLATE
    • CAS-94-60-0
    • 3399-21-1
    • AI3-52224
    • CS-0043139
    • DTXSID3026566
    • Maybridge1_003749
    • SB11028
    • NCGC00164087-02
    • CAS-3399-22-2
    • DMCHDC
    • NSC 76564
    • CS-D0993
    • CHEMBL1894902
    • 3399-22-2
    • NCGC00164087-01
    • SY012683
    • CHEMBL3186827
    • Q27256463
    • EINECS 202-347-5
    • AS-30076
    • DIMETHYL HEXAHYDROTEREPHTHALATE [HSDB]
    • AKOS016000430
    • MFCD00063917
    • rel-(1r,4r)-Dimethyl cyclohexane-1,4-dicarboxylate
    • dimethylcyclohexane-1,4-dicarboxylate
    • MFCD00001460
    • DTXSID1029255
    • Dimethyl 1,4-cyclohexanedicarboxylate, trans-
    • SCHEMBL4547603
    • trans-1,4-Cyclohexanedicarboxylic acid, dimethyl ester
    • NCGC00257190-01
    • Tox21_303293
    • DB-007437
    • hexahydrodimethyl terephthalate
    • SCHEMBL2200767
    • Cis-dimethyl 1,4-cyclohexanedicarboxylate
    • 1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
    • EC 202-347-5
    • Tox21_200477
    • trans-dimethyl 1,4-cyclohexanedicarboxylate
    • EN300-396250
    • Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester)
    • Dimethyl 1,4-cyclohexanedicarboxylate, cis + trans
    • Cis-1,4-cyclohexanedicarboxylic acid dimethyl ester
    • trans-Cyclohexane-1,4-dicarboxylic acid dimethyl ester
    • Dimethyl cis-1,4-cyclohexanedicarboxylate
    • NS00123225
    • EN300-36447
    • NCGC00259847-01
    • W-109053
    • Dimethyl cyclohexane-trans-1,4-dicarboxylate
    • 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans-
    • AKOS009158654
    • NSC-76564
    • UNII-35IVG3419I
    • HEXAHYDRODIMETHYL TEREPTHALATE
    • Q27294684
    • dimethyl 1, 4-cyclohexane-dicarboxylate
    • trans-1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
    • dimethyl 1,4cyclohexanedicarboxylate
    • YS87MDS0ZV
    • NSC76564
    • Dimethyl 1,4-cyclohexanedicarboxylate, cis-
    • EASTMAN DMCD
    • 1,4-dimethyl (1r,4r)-cyclohexane-1,4-dicarboxylate
    • Tox21_202298
    • NCGC00164087-03
    • 1,4Cyclohexanedicarboxylic acid, dimethyl ester
    • 35IVG3419I
    • TF036NGH12
    • DTXCID806566
    • Dimethyl cyclohexane-1,4-dicarboxylate, technical, cis+trans, >=90% (GC)
    • UNII-TF036NGH12
    • +Expand
    • MFCD00001460
    • LNGAGQAGYITKCW-UHFFFAOYSA-N
    • 1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3
    • O=C(C1CCC(C(OC)=O)CC1)OC
    • 1876703

Computed Properties

  • 200.10500
  • 0
  • 4
  • 4
  • 200.105
  • 14
  • 192
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.1
  • nothing
  • 0
  • 52.6

Experimental Properties

  • 1.13880
  • 52.60000
  • n20/D 1.458(lit.)
  • Almost insoluble
  • 131-133 °C/11 mmHg(lit.)
  • 24-27 ºC
  • 1 mmHg ( 85 °C)
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Colorless or yellowish liquid.
  • Not determined
  • 1.111 g/mL at 25 °C

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Security Information

  • GHS07 GHS07
  • 1
  • S37-S61
  • R38; R52/53
  • Xi Xi
  • NONH for all modes of transport
  • H320
  • P264-P305+P351+P338+P337+P313
  • warning
  • Sealed in dry,Room Temperature
  • 36
  • Warning
  • Yes
  • 0.77%, 150°F

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Customs Data

  • 2917209090
  • China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003Q1E-10g
Dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 98%
10g
$5.00 2024-04-19
A2B Chem LLC
AB72914-10g
Dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 98%
10g
$4.00 2024-07-18
Aaron
AR003Q9Q-5g
Dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 97%
5g
$3.00 2024-07-18
abcr
AB128817-25g
Dimethyl 1,4-cyclohexanedicarboxylate, cis + trans; .
94-60-0
25g
€43.60
Ambeed
A354652-10g
Dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 98%
10g
$5.0 2024-07-16
Chemenu
CM203291-500g
Dimethyl 1,4-cyclohexanedicarboxylate
94-60-0 98%
500g
$153 2021-08-04
Crysdot LLC
CD13000565-500g
Dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 98%
500g
$125 2024-07-18
Enamine
EN300-36447-0.05g
1,4-dimethyl cyclohexane-1,4-dicarboxylate
94-60-0 95%
0.05g
$19.0 2023-05-25
Fluorochem
009153-1g
Dimethyl 1,4-cyclohexanedicarboxylate
94-60-0 95%
1g
£10.00 2022-03-01
Oakwood
009153-1g
Dimethyl 1,4-cyclohexanedicarboxylate
94-60-0 90%
1g
$10.00 2024-07-19

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium ,  Carbon Solvents: Tetrahydrofuran ;  6 h, 120 °C; 45 bar
Reference
Zinc(II) acetate Catalyzed Depolymerization of Poly(ethylene terephthalate)
Hofmann, Melanie; Sundermeier, Jannis; Alberti, Christoph; Enthaler, Stephan, ChemistrySelect, 2020, 5(32), 10010-10014

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt
Reference
Structure-Activity Relationships of Cycloalkylamide Derivatives as Inhibitors of the Soluble Epoxide Hydrolase
Kim, In-Hae; Park, Yong-Kyu; Hammock, Bruce D.; Nishi, Kosuke, Journal of Medicinal Chemistry, 2011, 54(6), 1752-1761

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Ruthenium Solvents: Methanol ;  1 h, 5 MPa, 140 °C
Reference
Preparation of dimethyl 1,4-cyclohexanedicarboxylate
, China, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Hydrogen ;  6 MPa, 140 °C
Reference
Preparation of 1,4-cyclohexanedicarboxylic acid dimethyl ester
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum ;  10 h, 5 MPa, 413 K
Reference
Synthesis of gasoline and jet fuel range cycloalkanes and aromatics from poly(ethylene terephthalate) waste
Tang, Hao; Li, Ning; Li, Guangyi; Wang, Aiqin; Cong, Yu; et al, Green Chemistry, 2019, 21(10), 2709-2719

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Ruthenium Solvents: Ethyl acetate ;  20 h, 700 - 800 psi, 120 °C
Reference
Hydrogenation process and preparation of a highly stable catalyst for the manufacture of dimethyl 1,4-cyclohexanedicarboxylate from dimethyl terephthalate
, United States, , ,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Lanthanum sesquioxide ;  3 MPa, 140 °C
Reference
Hydrogenation catalyst for hydrogenation of benzene-carboxylic acid alkyl ester and preparation method thereof
, China, , ,

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium ;  4.5 h, 5 MPa, 150 °C
Reference
Method of manufacturing batch hydrogenation reduction compounds
, Japan, , ,

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Thionyl chloride Solvents: Methanol ;  cooled; 1 h, reflux
Reference
Preparation of hydroxamic acid derivatives useful in the treatment of bacterial infections
, World Intellectual Property Organization, , ,

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Acetic acid
Reference
Electrolytic synthesis of the dimethyl ester of [1,1'-bicyclohexane]-4,4'-dicarboxylic acid from trans-hexahydroterephthalic acid monomethyl ester
Fichter, Fr.; Holbro, Theodor, Helvetica Chimica Acta, 1938, 21, 141-51

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum ;  250 °C
Reference
Solvent-driven isomerization of cis,cis-muconic acid for the production of specialty and performance-advantaged cyclic biobased monomers
Carraher, Jack M.; Carter, Prerana; Rao, Radhika G.; Forrester, Michael J.; Pfennig, Toni; et al, Green Chemistry, 2020, 22(19), 6444-6454

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium borohydride Catalysts: Alumina ,  Palladium alloy, nonbase, Pd,Ru Solvents: Water ;  pH 8, rt; 20 min
1.2 6 h, 8 MPa, 160 °C
Reference
Low-content supported ruthenium-palladium bimetal hydrogenation catalyst and preparation method thereof
, China, , ,

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Solvents: Methanol ;  0 °C; overnight, rt
Reference
Preparation of substituted diaminocarboxamide and diaminocarbonitrile pyrimidines as JNK pathway inhibitors
, World Intellectual Property Organization, , ,

Synthetic Circuit 14

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Ruthenium Solvents: Water ;  4 h, 300 °C
Reference
Selective hydrogenation of dimethyl terephthalate on Ru-based catalysts in the fixed bed reactor
Zhang, Jia; Zhou, Jiande; Shen, Weihua; Zhu, Zhiqing; Fang, Yunjin, Shiyou Huagong, 2020, 49(6), 521-528

Synthetic Circuit 15

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Ruthenium Solvents: Ethyl acetate ;  6 h, 8 MPa, 180 °C
Reference
Composition regulation of bimetallic RuPd catalysts supported on porous alumina spheres for selective hydrogenation
Chen, Jiali; Liu, Xin; Zhang, Fazhi, Chemical Engineering Journal (Amsterdam, 2015, 259, 43-52

Synthetic Circuit 16

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  5 h, 75 °C
Reference
Thermoreversible gelation of poly(urethane acyl-semicarbazides) carrying cycloaliphatic moieties and studies on selective adsorption of dyes from wastewater
Baddi, Sravan; Palanisamy, Aruna, European Polymer Journal, 2018, 99, 90-101

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: Hydrogen
Reference
Dimethyl cis- and trans-1,4-cyclohexanedicarboxylates
Naumann, Hans Joachim; Schmidt, Harald, Journal fuer Praktische Chemie (Leipzig), 1965, 29(3-6), 230-6

Synthetic Circuit 18

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel ;  100 bar, rt; 42 h, 160 °C
Reference
Metal oxide-supported earth-abundant metal catalysts for highly efficient organic transformations
, World Intellectual Property Organization, , ,

Synthetic Circuit 19

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: Methylamine hydrochloride ,  Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethylformamide ;  15 - 18 h, 25 °C
Reference
Birch-Type Photoreduction of Arenes and Heteroarenes by Sensitized Electron Transfer
Chatterjee, Anamitra ; Koenig, Burkhard, Angewandte Chemie, 2019, 58(40), 14289-14294

Synthetic Circuit 20

Reaction Conditions
1.1 Solvents: Diglyme ;  24 h, 1.79 MPa, 165 °C
1.2 Catalysts: Palladium ;  rt; rt → 169 °C; 8 h, 169 °C
Reference
Preparation of trans,trans muconic acid and trans,trans muconates
, United States, , ,

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Raw materials

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Preparation Products

Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester) Suppliers

HU BEI YONG KUO Technology Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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